1-((4-Methoxy-3-methylphenyl)sulfonyl)-4-(thiophen-2-yl)piperidine

• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonyl-4-thiophen-2-ylpiperidine
• InChI: InChI=1S/C17H21NO3S2/c1-13-12-15(5-6-16(13)21-2)23(19,20)18-9-7-14(8-10-18)17-4-3-11-22-17/h3-6,11-12,14H,7-10H2,1-2H3
• InChI Key: KUUCTZNXFYREIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)C3=CC=CS3)OC
• Molecular Formula: C17H21NO3S2
• Molecular Weight: 351.5 g/mol

Description

1-((4-Methoxy-3-methylphenyl)sulfonyl)-4-(thiophen-2-yl)piperidine, also known as MTSET, is a chemical compound that has been widely used in scientific research applications. It is a sulfhydryl-reactive compound that is commonly used as a tool in biochemical and physiological studies. In

Scientific Research Applications

Synthesis and Pharmacological Properties

Research has been conducted on derivatives of piperidine, which share structural similarities with the mentioned compound, focusing on their synthesis and evaluation for pharmacological properties. For example, benzamide derivatives have been synthesized and evaluated for their potential as selective serotonin 4 receptor agonists, highlighting their role in accelerating gastric emptying and increasing the frequency of defecation, potentially offering novel prokinetic agents with reduced side effects (S. Sonda et al., 2004).

Potential for Anticancer Activity

Derivatives with structural features similar to 1-((4-Methoxy-3-methylphenyl)sulfonyl)-4-(thiophen-2-yl)piperidine have been explored for their anticancer potential. For instance, some propanamide derivatives bearing a piperidinyl-1,3,4-oxadiazole moiety were evaluated as promising anticancer agents, indicating the utility of these derivatives in cancer research (A. Rehman et al., 2018).

Antimicrobial Applications

The antimicrobial activity of piperidine derivatives against pathogens of Lycopersicon esculentum (tomato plants) has been studied, showing significant potent antimicrobial activities. This research indicates the potential application of these compounds in addressing agricultural pathogens (K. Vinaya et al., 2009).

Exploration of Binding and Activity at Sigma Receptors

Research into the selective binding and activity at sigma receptors by methyl substitution on the piperidine ring of certain derivatives has been conducted. This work aims to explore the affinity and selectivity of these compounds towards sigma(1) and sigma(2) receptors, highlighting their potential in therapeutic applications and tumor research (F. Berardi et al., 2005).